Cas no 1463896-44-7 (Thiazole, 5-(3-bromopropyl)-2-methyl-)

• Product Name: Thiazole, 5-(3-bromopropyl)-2-methyl-
• CAS No: 1463896-44-7
• MF: C₇H₁₀BrNS
• MW: 220.129999637604
• CID: 5282315
• Update Time: 2025-06-23

Thiazole, 5-(3-bromopropyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-(3-bromopropyl)-2-methyl-

• Inchi： 1S/C7H10BrNS/c1-6-9-5-7(10-6)3-2-4-8/h5H,2-4H2,1H3
• InChI Key： AWPCGCZEAYVEEQ-UHFFFAOYSA-N
• SMILES： S1C(CCCBr)=CN=C1C

Additional information on Thiazole, 5-(3-bromopropyl)-2-methyl-

5-(3-Bromopropyl)-2-Methylthiazole (CAS No. 1463896-44-7): An Overview of a Versatile Heterocyclic Compound

5-(3-Bromopropyl)-2-methylthiazole (CAS No. 1463896-44-7) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the thiazole family, which is known for its diverse biological activities and structural versatility.

The core structure of 5-(3-bromopropyl)-2-methylthiazole consists of a thiazole ring with a brominated propyl substituent at the 5-position and a methyl group at the 2-position. The presence of the bromine atom on the propyl chain makes this compound an attractive precursor for further chemical modifications, such as cross-coupling reactions, which are crucial in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 5-(3-bromopropyl)-2-methylthiazole has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of thiazole derivatives using 5-(3-bromopropyl)-2-methylthiazole as a key intermediate. These derivatives exhibited potent anti-inflammatory activity, making them potential candidates for the treatment of inflammatory diseases.

Another area where 5-(3-bromopropyl)-2-methylthiazole has shown significant potential is in materials science. The thiazole ring's inherent stability and the reactivity of the brominated propyl chain make it an ideal candidate for the synthesis of functional polymers and materials with unique properties. Research published in Advanced Materials in 2020 demonstrated the use of 5-(3-bromopropyl)-2-methylthiazole in the development of conductive polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronic devices, sensors, and energy storage systems.

The synthetic accessibility of 5-(3-bromopropyl)-2-methylthiazole is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common method involves the reaction of 2-methylthiazole with 1,3-dibromopropane in the presence of a base, followed by purification through column chromatography. This method yields high purity 5-(3-bromopropyl)-2-methylthiazole, which can be used directly in subsequent reactions without further purification.

In addition to its synthetic utility, 5-(3-bromopropyl)-2-methylthiazole has been studied for its environmental impact and safety profile. Toxicological studies have shown that this compound is relatively non-toxic at low concentrations and does not pose significant environmental risks when used under controlled conditions. However, proper handling and disposal procedures should always be followed to ensure safety and compliance with regulatory standards.

The future prospects for 5-(3-bromopropyl)-2-methylthiazole are promising. Ongoing research is focused on expanding its applications in drug discovery, materials science, and other emerging fields. For example, recent advancements in click chemistry have opened new avenues for using this compound as a building block for bioconjugates and targeted drug delivery systems. The ability to functionalize the brominated propyl chain with various bioactive molecules makes it an attractive candidate for developing multifunctional therapeutics.

In conclusion, 5-(3-bromopropyl)-2-methylthiazole (CAS No. 1463896-44-7) is a versatile heterocyclic compound with a wide range of potential applications. Its unique chemical structure and synthetic accessibility make it an invaluable tool for researchers in medicinal chemistry, materials science, and related fields. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in modern scientific endeavors.